An In-Depth Technical Guide to (25RS)-26-Hydroxycholesterol-d4: Structure, Properties, and Experimental Applications
An In-Depth Technical Guide to (25RS)-26-Hydroxycholesterol-d4: Structure, Properties, and Experimental Applications
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of (25RS)-26-Hydroxycholesterol-d4, a deuterated form of the oxysterol 26-hydroxycholesterol (B79680). This document details its chemical structure, and physical properties, and explores its significant role as a Liver X Receptor (LXR) agonist. It is intended to be a valuable resource for professionals in research and drug development, offering insights into its biological functions and providing detailed experimental methodologies.
Core Concepts: Structure and Physicochemical Properties
(25RS)-26-Hydroxycholesterol-d4 is a synthetic, stable isotope-labeled version of 26-hydroxycholesterol, an important endogenous oxysterol. The deuterium (B1214612) labeling at the 24 and 26 positions makes it a valuable tool for a variety of research applications, particularly in mass spectrometry-based quantification and metabolic studies.
Below is a table summarizing the key quantitative data for this compound.
| Property | Value |
| Chemical Formula | C₂₇H₄₂D₄O₂ |
| Molecular Weight | 406.68 g/mol [1] |
| Synonyms | (25RS)-Cholest-5-ene-3β,26-diol-d4, 26-Hydroxycholesterol-d4 |
| Deuterium Labeling | Labeled with four deuterium atoms at the 24, 24, 26, and 26 positions.[1] |
| Physical State | Solid (presumed, based on non-deuterated form) |
| Storage Conditions | Store at -20°C for long-term stability. |
Biological Significance: A Liver X Receptor (LXR) Agonist
26-Hydroxycholesterol, the non-deuterated parent compound of (25RS)-26-Hydroxycholesterol-d4, is a well-established endogenous agonist of Liver X Receptors (LXRs).[2] LXRs are nuclear receptors that play a pivotal role in the regulation of cholesterol homeostasis, fatty acid metabolism, and inflammation.
Activation of LXRs by ligands such as 26-hydroxycholesterol initiates a signaling cascade that leads to the transcription of target genes involved in reverse cholesterol transport, a process crucial for the removal of excess cholesterol from peripheral tissues. This makes LXR a promising therapeutic target for diseases associated with lipid dysregulation, such as atherosclerosis.
The LXR signaling pathway is a central regulatory hub in maintaining lipid balance. The diagram below illustrates the key steps in this pathway.
Experimental Protocols and Methodologies
The use of (25RS)-26-Hydroxycholesterol-d4 as an internal standard is crucial for accurate quantification of endogenous 26-hydroxycholesterol in biological samples. Below are detailed methodologies for key experiments.
Quantification of 26-Hydroxycholesterol in Biological Samples by LC-MS/MS
This protocol outlines the general steps for the extraction and analysis of 26-hydroxycholesterol from cell cultures or plasma using (25RS)-26-Hydroxycholesterol-d4 as an internal standard.
Materials:
-
Biological sample (e.g., cell lysate, plasma)
-
(25RS)-26-Hydroxycholesterol-d4 (internal standard)
-
Organic solvents (e.g., chloroform, methanol, hexane, isopropanol)
-
Solid Phase Extraction (SPE) columns (e.g., silica-based)
-
LC-MS/MS system with a C18 reverse-phase column
Experimental Workflow:
Detailed Steps:
-
Sample Preparation: Homogenize tissues or lyse cells in an appropriate buffer. For plasma samples, they can often be used directly after thawing.
-
Internal Standard Spiking: Add a known amount of (25RS)-26-Hydroxycholesterol-d4 to each sample. This is critical for correcting for sample loss during extraction and for variations in instrument response.
-
Lipid Extraction: Perform a liquid-liquid extraction using a method such as the Folch or Bligh-Dyer procedure to isolate the lipid fraction from the aqueous phase.
-
Solid Phase Extraction (SPE): Use an SPE column to further purify the lipid extract and enrich for the oxysterol fraction. Elute the oxysterols with an appropriate solvent mixture (e.g., hexane:isopropanol).
-
LC-MS/MS Analysis: Inject the purified sample onto a C18 reverse-phase column for chromatographic separation. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect the parent and fragment ions of both endogenous 26-hydroxycholesterol and the deuterated internal standard.
-
Data Analysis: Quantify the amount of endogenous 26-hydroxycholesterol by comparing the peak area of its specific MRM transition to the peak area of the (25RS)-26-Hydroxycholesterol-d4 internal standard.
LXR Activation Reporter Gene Assay
This assay is used to determine the potency of compounds like 26-hydroxycholesterol in activating the LXR signaling pathway.
Materials:
-
Mammalian cell line (e.g., HEK293T, HepG2)
-
LXR expression plasmid
-
RXR expression plasmid (LXR's heterodimer partner)
-
Luciferase reporter plasmid containing LXR response elements (LXREs)
-
Transfection reagent
-
(25RS)-26-Hydroxycholesterol (or its non-deuterated form) as the test compound
-
Luciferase assay reagent
Experimental Protocol:
-
Cell Seeding: Plate the chosen cell line in a multi-well plate at an appropriate density.
-
Transfection: Co-transfect the cells with the LXR and RXR expression plasmids, along with the LXRE-luciferase reporter plasmid using a suitable transfection reagent. A control plasmid (e.g., expressing β-galactosidase) is often included to normalize for transfection efficiency.
-
Compound Treatment: After an incubation period to allow for plasmid expression, treat the cells with varying concentrations of (25RS)-26-Hydroxycholesterol or other potential LXR agonists. Include a vehicle control (e.g., DMSO or ethanol).
-
Cell Lysis and Luciferase Assay: After the treatment period (typically 18-24 hours), lyse the cells and measure the luciferase activity using a luminometer.
-
Data Analysis: Normalize the luciferase activity to the control reporter (if used). Plot the normalized luciferase activity against the compound concentration to determine the EC₅₀ value (the concentration at which 50% of the maximal response is observed).
Synthesis and Purification
The synthesis of (25R)-26-hydroxycholesterol has been described from diosgenin (B1670711) in a multi-step process.[3] The preparation of deuterated isotopomers can be achieved through modifications of this synthesis, for instance, by using a controlled Clemmensen reduction of diosgenin or kryptogenin to introduce deuterium atoms.[4]
Purification of the final deuterated product is typically achieved through chromatographic techniques such as flash chromatography on silica (B1680970) gel. The purity and identity of the synthesized (25RS)-26-Hydroxycholesterol-d4 are confirmed using methods like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.
Conclusion
(25RS)-26-Hydroxycholesterol-d4 is an indispensable tool for researchers investigating the roles of oxysterols in health and disease. Its use as an internal standard in mass spectrometry allows for the precise and accurate quantification of endogenous 26-hydroxycholesterol, a key signaling molecule in lipid metabolism. Understanding the structure, properties, and experimental applications of this deuterated compound is crucial for advancing our knowledge of the LXR signaling pathway and for the development of novel therapeutics targeting metabolic and inflammatory disorders.
